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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of lechatelierite, an

amorphous silica glass, in planetary science research. Lechatelierite is a key impactite,

forming under extreme temperature and pressure conditions associated with meteorite impacts

and lightning strikes. Its presence and characteristics in planetary materials provide invaluable

insights into the history and geology of celestial bodies.

Introduction to Lechatelierite in Planetary Science
Lechatelierite is essentially fused quartz (silicon dioxide, SiO₂), a mineraloid that lacks a

crystalline structure.[1] In the context of planetary science, its formation is almost exclusively

linked to two high-energy events: meteorite impacts and lightning strikes (fulgurites).[1] The

intense pressure and temperature from a hypervelocity impact can melt quartz-bearing target

rocks, which then rapidly cool to form lechatelierite.[1] Therefore, the identification of

lechatelierite in extraterrestrial samples or on planetary surfaces is considered definitive

evidence of a past impact event.
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Applications in Planetary Science Research
The study of lechatelierite in planetary science has several critical applications:

Indicator of Impact Events: The presence of lechatelierite is a primary criterion for

confirming an impact origin of geological structures, both on Earth and other planetary

bodies.[2] It is a key component of tektites, which are glassy ejecta from impact craters.[2]

The famous Libyan Desert Glass is composed of almost pure lechatelierite.[1]

Shock Metamorphism Studies: Lechatelierite provides a natural laboratory for studying the

effects of extreme pressures and temperatures on minerals. The conditions required for its

formation, such as shock pressures of 85 GPa in granite, help constrain the physics of

impact cratering.[1]

Analog for Planetary Regolith: Understanding the formation and properties of lechatelierite
helps in interpreting the composition and history of planetary regoliths, particularly on bodies

like the Moon and Mars where impact cratering is a dominant geological process.

Remote Sensing Target: The spectral signature of amorphous silica, including lechatelierite,

can potentially be used to identify impact sites and ejecta blankets on other planets using

remote sensing techniques, such as near-infrared spectroscopy.[3]

Data Presentation
Table 1: Comparative Properties of Lechatelierite and
Related Materials
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Property
Lechatelierite
(Impact-
derived)

Lechatelierite
(Fulgurite)

Crystalline
Quartz

Moldavite
(Tektite)

Composition
Nearly pure

SiO₂[1]

Nearly pure SiO₂

from quartz

sand[1]

SiO₂

~75-80% SiO₂,

with Al₂O₃, FeO,

CaO, etc.[4]

Structure Amorphous[1] Amorphous[1]
Crystalline

(Trigonal)
Amorphous

Formation

Pressure

High (e.g., 85

GPa in granite)

[1]

Not pressure-

driven
Variable

High-pressure

impact

Formation Temp. > 1700 °C
High temperature

from lightning
Variable

High temperature

from impact

Density (g/cm³) ~2.2 ~2.2 2.65 ~2.32-2.38[4]

Refractive Index ~1.458-1.462[4] ~1.458 ~1.544-1.553 ~1.48-1.54[4]

Hardness (Mohs) 5.5 - 6.5[1] 5.5 - 6.5 7 5.5 - 6.5

Softening Point

(°C)
~1650[4] ~1650

N/A (melts at

~1713)
~1240[4]

Table 2: Key Spectral Features for Lechatelierite
Identification
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Spectral Technique
Key Features and
Wavelengths/Wavenumber
s

Interpretation

Raman Spectroscopy

Broad peak centered around

440-480 cm⁻¹ and another

broad feature around 1050-

1100 cm⁻¹.[5][6]

Characteristic of amorphous

SiO₂. The absence of sharp

peaks distinguishes it from

crystalline quartz.

Near-Infrared (NIR)

Spectroscopy

Overlapping Si-OH bands at

approximately 2.21 µm and

2.26 µm.[3]

The prominence of the ~2.21

µm feature can be indicative of

impact glass.[3]

Mid-Infrared (MIR)

Spectroscopy

Strong Reststrahlen Band

between 8.9 µm and 10.3 µm.

[7]

Typical of highly amorphous

silicate material.[7]

Experimental Protocols
Protocol for Identification of Lechatelierite using
Scanning Electron Microscopy (SEM) with Energy-
Dispersive X-ray Spectroscopy (EDS)
Objective: To identify lechatelierite in a polished thin section of a suspected meteorite or

impactite and to determine its elemental composition.

Materials:

Polished thin section of the sample

Scanning Electron Microscope (SEM) with a Backscattered Electron (BSE) detector and an

Energy-Dispersive X-ray (EDS) detector

Carbon coater (if the sample is not conductive)

Sample holder and carbon tape

Procedure:
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Sample Preparation:

1. Ensure the thin section is clean and free of debris.

2. If the sample is not inherently conductive, apply a thin layer of carbon using a carbon

coater to prevent charging under the electron beam.

3. Mount the thin section onto an SEM stub using conductive carbon tape.

SEM Imaging:

1. Load the sample into the SEM chamber and evacuate to high vacuum.

2. Turn on the electron beam and set the accelerating voltage to 15-20 kV.

3. Use the BSE detector for imaging. Lechatelierite, being almost pure SiO₂, will appear as

a dark gray phase due to its low average atomic number compared to surrounding

minerals like olivine or pyroxene which contain heavier elements like iron and magnesium.

4. Navigate across the sample to locate areas with glassy texture and conchoidal fracturing,

which are characteristic of lechatelierite.

EDS Analysis:

1. Position the electron beam on the suspected lechatelierite region identified in the BSE

image.

2. Acquire an EDS spectrum. The spectrum of pure lechatelierite will show strong peaks for

silicon (Si) and oxygen (O) only.

3. Perform elemental mapping of the area to visualize the distribution of Si and O, confirming

that the glassy phase is compositionally distinct from the surrounding crystalline minerals.

4. Quantitative analysis can be performed to determine the precise weight percent of Si and

O.
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Protocol for Characterization of Lechatelierite using
Raman Spectroscopy
Objective: To confirm the amorphous nature of suspected lechatelierite.

Materials:

Polished thin section or a small fragment of the sample

Raman spectrometer with a microscope

Laser source (e.g., 532 nm or 785 nm)

Calibration standard (e.g., silicon wafer)

Procedure:

Instrument Setup and Calibration:

1. Turn on the Raman spectrometer and allow the laser to stabilize.

2. Calibrate the spectrometer using a silicon standard (the primary peak should be at 520.7

cm⁻¹).

Sample Analysis:

1. Place the sample on the microscope stage.

2. Focus on the region of interest identified through petrographic microscopy or SEM.

3. Set the laser power to a low level (e.g., 1-5 mW) to avoid any laser-induced alteration of

the sample.

4. Select an appropriate objective (e.g., 50x or 100x).

5. Set the spectral range to cover the characteristic SiO₂ vibrations (e.g., 100-1400 cm⁻¹).
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6. Set the acquisition time and number of accumulations to achieve a good signal-to-noise

ratio (e.g., 10-30 seconds, 3-5 accumulations).

Data Interpretation:

1. The Raman spectrum of lechatelierite will exhibit broad peaks characteristic of

amorphous silica, typically around 440-480 cm⁻¹ and 1050-1100 cm⁻¹.[5][6]

2. Compare the obtained spectrum with a reference spectrum of crystalline quartz, which

shows sharp and well-defined peaks at different positions (e.g., a strong peak at 464

cm⁻¹).

Generalized Protocol for Shock Recovery Experiments
to Synthesize Lechatelierite
Objective: To synthetically produce lechatelierite from quartz under controlled high-pressure

and high-temperature conditions.

Materials:

High-purity, single-crystal quartz discs or powder

Metal sample container (e.g., steel or aluminum)

Flyer plate (material and thickness depend on desired pressure)

Gas gun or explosive setup for accelerating the flyer plate

Diagnostics for measuring impact velocity (e.g., laser interferometry)

Procedure:

Sample Assembly:

1. Carefully place the quartz sample inside the metal container.

2. Ensure a good fit to minimize complex wave reflections.
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3. Seal the container to protect the sample during the experiment.

Shock Loading:

1. Mount the sample assembly at the target end of the gas gun or explosive chamber.

2. Position the flyer plate in the projectile.

3. Evacuate the target chamber to prevent atmospheric interference.

4. Launch the projectile at a pre-calculated velocity to achieve the desired shock pressure

upon impact with the sample container. The impact generates a high-pressure shock wave

that propagates through the container and into the quartz sample.

Sample Recovery:

1. The sample container is designed to withstand the shock and remain intact.

2. After the experiment, carefully retrieve the sample container.

3. Machine open the container to extract the shocked quartz sample.

Post-Shock Analysis:

1. Analyze the recovered sample using petrographic microscopy, SEM-EDS, and Raman

spectroscopy (as described in the protocols above) to identify the presence and

characteristics of the synthesized lechatelierite.

Mandatory Visualizations
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Sample Preparation

Analytical Techniques

Results and Interpretation
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Caption: Workflow for the identification of lechatelierite.
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Caption: Formation of lechatelierite via meteorite impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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